molecular formula C10H8BrNO3 B8305124 Ethyl 3-bromofuro[3,2-b]pyridine-5-carboxylate

Ethyl 3-bromofuro[3,2-b]pyridine-5-carboxylate

Cat. No.: B8305124
M. Wt: 270.08 g/mol
InChI Key: QUKCUMNYZXSFIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-bromofuro[3,2-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C10H8BrNO3 and its molecular weight is 270.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8BrNO3

Molecular Weight

270.08 g/mol

IUPAC Name

ethyl 3-bromofuro[3,2-b]pyridine-5-carboxylate

InChI

InChI=1S/C10H8BrNO3/c1-2-14-10(13)7-3-4-8-9(12-7)6(11)5-15-8/h3-5H,2H2,1H3

InChI Key

QUKCUMNYZXSFIJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC2=C(C=C1)OC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl furo[3,2-b]pyridine-5-carboxylate (0.30 g, 1.57 mmol) in dichloromethane (5 mL) was added dropwise bromine (7.82 mL, 157 mmol) at room temperature, and the resulting mixture was stirred for 3.5 hr. The reaction mixture was concentrated under reduced pressure, and the residue was dissolved in tetrahydrofuran (5 mL). To this solution was added dropwise a 1 M potassium hydroxide ethanol solution (10 mL) at 0° C., and the resulting mixture was stirred at room temperature for 5 min. The reaction mixture was diluted with ethyl acetate, washed with water and saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=17/3-1/1) to give the title compound (0.15 g, yield 36%) as colorless crystals.
Quantity
0.3 g
Type
reactant
Reaction Step One
Quantity
7.82 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Yield
36%

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